Cas no 4747-70-0 (Isocyanatocyclooctane)

• Product Name: Isocyanatocyclooctane
• CAS No: 4747-70-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD03701630
• CID: 1518075
• PubChem ID: 12393370
• Update Time: 2025-04-21

Isocyanatocyclooctane Chemical and Physical Properties

Names and Identifiers

• Isocyanatocyclooctane
• CTK4J0028
• isocyanato-cyclooctane
• AG-F-61590
• ACMC-20alc9
• Cyclooctylisocyanat
• cyclooctylisocyanate
• cyclooctanisocyanate
• Cyclooctyl-isocyanat
• 571970_ALDRICH
• MFCD03701630
• AKOS010078730
• CYCLOOCTYL ISOCYANATE 97
• QYKPRMWZTPVYJC-UHFFFAOYSA-N
• SCHEMBL1164134
• 4747-70-0
• Cyclooctyl isocyanate, 97%
• DTXSID60496086
• EN300-272507
• Cyclooctyl isocyanate

• MDL： MFCD03701630
• Inchi： 1S/C9H15NO/c11-8-10-9-6-4-2-1-3-5-7-9/h9H,1-7H2
• InChI Key： QYKPRMWZTPVYJC-UHFFFAOYSA-N
• SMILES： O=C=NC1CCCCCCC1

Computed Properties

• Exact Mass: 153.11500
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.993 g/mL at 25 °C(lit.)
• Boiling Point: 217-218 °C(lit.)
• Flash Point: 194 °F
• Refractive Index: n20/D 1.4760(lit.)
• PSA: 29.43000
• LogP: 2.43510
• Solubility: Not determined

Isocyanatocyclooctane Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42